![molecular formula C18H16N4O3S B279324 6-(3,5-Dimethoxyphenyl)-3-(3-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole](/img/structure/B279324.png)
6-(3,5-Dimethoxyphenyl)-3-(3-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
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Overview
Description
6-(3,5-Dimethoxyphenyl)-3-(3-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in scientific research due to its potential pharmacological properties. It belongs to the family of triazolothiadiazole derivatives and has been synthesized using various methods. In
Mechanism of Action
The exact mechanism of action of 6-(3,5-Dimethoxyphenyl)-3-(3-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it is believed to exert its pharmacological effects by interacting with various molecular targets such as enzymes, receptors, and ion channels. The compound has been reported to modulate the activity of GABA receptors, which are involved in the regulation of neuronal excitability.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits a range of biochemical and physiological effects. It has been reported to inhibit the growth of various bacterial and fungal strains. The compound has also been shown to possess anti-inflammatory properties by reducing the production of pro-inflammatory cytokines. Additionally, it has been reported to induce apoptosis in cancer cells and inhibit tumor growth.
Advantages and Limitations for Lab Experiments
One of the advantages of using 6-(3,5-Dimethoxyphenyl)-3-(3-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its potential pharmacological properties. The compound has been shown to exhibit various activities that make it a promising candidate for drug development. However, one of the limitations is the lack of understanding of its exact mechanism of action. Further studies are needed to elucidate the molecular targets of this compound and its mode of action.
Future Directions
There are several future directions for the research on 6-(3,5-Dimethoxyphenyl)-3-(3-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One direction is to investigate its potential as an anticonvulsant, antipsychotic, and antidepressant agent. Another direction is to explore its potential as an anti-cancer agent and its mechanism of action in inducing apoptosis in cancer cells. Additionally, further studies are needed to understand the pharmacokinetics and toxicity of this compound in vivo. Overall, the research on this compound has the potential to contribute to the development of new drugs for various diseases.
Synthesis Methods
The synthesis of 6-(3,5-Dimethoxyphenyl)-3-(3-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been reported using various methods. One of the most common methods is the reaction of 3,5-dimethoxybenzaldehyde, 3-methoxybenzaldehyde, and 4-amino-5-mercapto-3-methyl-1,2,4-triazole in the presence of a catalyst such as acetic acid or glacial acetic acid. The reaction is carried out under reflux conditions, and the resulting product is purified using column chromatography to obtain a pure compound.
Scientific Research Applications
6-(3,5-Dimethoxyphenyl)-3-(3-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been extensively studied for its potential pharmacological properties. It has been reported to exhibit antimicrobial, anti-inflammatory, and anticancer activities. The compound has also been investigated for its potential as an anticonvulsant, antipsychotic, and antidepressant agent.
properties
Molecular Formula |
C18H16N4O3S |
---|---|
Molecular Weight |
368.4 g/mol |
IUPAC Name |
6-(3,5-dimethoxyphenyl)-3-(3-methoxyphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole |
InChI |
InChI=1S/C18H16N4O3S/c1-23-13-6-4-5-11(7-13)16-19-20-18-22(16)21-17(26-18)12-8-14(24-2)10-15(9-12)25-3/h4-10H,1-3H3 |
InChI Key |
AHGNHKQUIQKJIG-UHFFFAOYSA-N |
SMILES |
COC1=CC=CC(=C1)C2=NN=C3N2N=C(S3)C4=CC(=CC(=C4)OC)OC |
Canonical SMILES |
COC1=CC=CC(=C1)C2=NN=C3N2N=C(S3)C4=CC(=CC(=C4)OC)OC |
Origin of Product |
United States |
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